N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide

• IUPAC Name: N,N-diethyl-2-[4-(4-methylphenyl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C21H23N3O2/c1-4-23(5-2)19(25)14-24-21(26)18-9-7-6-8-17(18)20(22-24)16-12-10-15(3)11-13-16/h6-13H,4-5,14H2,1-3H3
• InChI Key: ACNFULMHRUUGFB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C(=O)C2=CC=CC=C2C(=N1)C3=CC=C(C=C3)C
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide, also known as DEPA, is a synthetic compound that belongs to the class of phthalazine derivatives. DEPA has attracted significant scientific interest due to its potential applications in various fields, including medicine, agriculture, and material science. In

Scientific Research Applications

N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has been extensively studied for its potential applications in various fields. In medicine, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has shown promising results as an anticancer agent. Several studies have demonstrated that N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide can induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of the enzyme topoisomerase II. N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has also been investigated for its potential use as an antifungal, antibacterial, and antiviral agent.
In agriculture, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has been studied for its ability to enhance plant growth and increase crop yield. N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has been shown to stimulate the activity of enzymes involved in plant growth and development, as well as to improve the tolerance of plants to environmental stressors such as drought and salinity.
In material science, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has been investigated for its potential use as a precursor for the synthesis of new materials with unique properties. N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide can be used as a building block for the synthesis of polymers, nanoparticles, and other materials with potential applications in electronics, optics, and catalysis.

Mechanism of Action

The mechanism of action of N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide varies depending on its application. In cancer cells, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide inhibits the activity of topoisomerase II, an enzyme essential for DNA replication and cell proliferation. By inhibiting topoisomerase II, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide induces DNA damage and triggers apoptosis in cancer cells.
In plants, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide stimulates the activity of enzymes involved in plant growth and development, such as peroxidase and polyphenol oxidase. N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide also enhances the production of phytohormones such as auxins and cytokinins, which regulate plant growth and development.
Biochemical and Physiological Effects:
N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has been shown to have several biochemical and physiological effects. In cancer cells, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide induces apoptosis and inhibits cell proliferation. In plants, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide stimulates plant growth and enhances crop yield. N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has also been shown to have antioxidant properties, which can protect cells from oxidative stress and prevent cellular damage.

Advantages and Limitations for Lab Experiments

N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has several advantages for lab experiments, including its high purity, stability, and solubility in common organic solvents. However, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide can be difficult to synthesize and requires specialized equipment and expertise. N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide can also be expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide. In medicine, further studies are needed to explore the potential of N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide as an anticancer agent and to investigate its safety and efficacy in clinical trials. In agriculture, research is needed to optimize the use of N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide as a plant growth enhancer and to determine its effects on soil health and the environment. In material science, N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide can be used as a building block for the synthesis of new materials with unique properties, such as conductive polymers and nanoparticles. Overall, further research on N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide has the potential to lead to significant advances in various fields.

Synthesis Methods

The synthesis of N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide involves the reaction of 4-(4-methylphenyl)-1,2-dihydrophthalazine-1,2-dione with diethylamine in the presence of acetic anhydride. The reaction proceeds under mild conditions and yields N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide as a white crystalline solid with a melting point of 174-176°C. The purity of N,N-diethyl-2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide can be determined by various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.